Chlorosulfonic Acid Chlorosulfonic Acid Chlorosulfonic acid appears as a colorless to yellow colored fuming liquid with a pungent odor. Density 14.7 lb / gal. Causes severe burns. Very toxic by inhalation. Corrosive to metals.
Brand Name: Vulcanchem
CAS No.: 7790-94-5
VCID: VC0046556
InChI: InChI=1S/ClHO3S/c1-5(2,3)4/h(H,2,3,4)
SMILES: OS(=O)(=O)Cl
Molecular Formula: ClHO3S
SO2(OH)Cl
ClHO3S
Molecular Weight: 116.53 g/mol

Chlorosulfonic Acid

CAS No.: 7790-94-5

Reference Standards

VCID: VC0046556

Molecular Formula: ClHO3S
SO2(OH)Cl
ClHO3S

Molecular Weight: 116.53 g/mol

Chlorosulfonic Acid - 7790-94-5

CAS No. 7790-94-5
Product Name Chlorosulfonic Acid
Molecular Formula ClHO3S
SO2(OH)Cl
ClHO3S
Molecular Weight 116.53 g/mol
IUPAC Name sulfurochloridic acid
Standard InChI InChI=1S/ClHO3S/c1-5(2,3)4/h(H,2,3,4)
Standard InChIKey XTHPWXDJESJLNJ-UHFFFAOYSA-N
SMILES OS(=O)(=O)Cl
Canonical SMILES OS(=O)(=O)Cl
Boiling Point 311 °F at 760 mm Hg (USCG, 1999)
151-152 °C AT 755 MM HG; 74-75 °C AT 19 MM HG; 60-64 °C AT 2-4 MM HG
at 100kPa: 151-152 °C
Colorform COLORLESS OR SLIGHTLY YELLOW LIQUID
Density 1.75 at 68 °F (USCG, 1999)
SPECIFIC GRAVITY: 1.76-1.77 AT 20 °C/20 °C; 1.784 AT 0 °C/4 °C; 1.753 AT 20 °C/4 °C.
Relative density (water = 1): 1.75
Melting Point -112 °F (USCG, 1999)
-80 °C
Physical Description Chlorosulfonic acid appears as a colorless to yellow colored fuming liquid with a pungent odor. Density 14.7 lb / gal. Causes severe burns. Very toxic by inhalation. Corrosive to metals.
Liquid
COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR.
Description Chlorosulfonic acid appears as a colorless to yellow colored fuming liquid with a pungent odor. Density 14.7 lb / gal. Causes severe burns. Very toxic by inhalation. Corrosive to metals.
Shelf Life FUMES IN AIR
Solubility /COMMON SOLVENTS INCLUDE/ LIQUID SULFUR DIOXIDE, PYRIDINE, & DICHLOROETHANE.
Solubility in water: reaction
Synonyms Chlorosulfuric Acid; Monochlorosulfonic Acid; Monochlorosulfuric Acid; Sulfuric Acid Chlorohydrin; Sulfuric Chlorohydrin;
Vapor Density 4.02 (AIR= 1)
Relative vapor density (air = 1): 4.02
Vapor Pressure 1.55 mm Hg (USCG, 1999)
1 MM HG AT 32 °C
Vapor pressure, Pa at 20 °C: 133
PubChem Compound 24638
Last Modified Nov 11 2021
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